Cas no 1467060-16-7 (1-(4-Bromo-3-fluorophenyl)cyclobutanol)

• Product Name: 1-(4-Bromo-3-fluorophenyl)cyclobutanol
• CAS No: 1467060-16-7
• MF: C₁₀H₁₀BrFO
• MW: 245.088205814362
• CID: 4937037
• Update Time: 2025-08-04

1-(4-Bromo-3-fluorophenyl)cyclobutanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-fluorophenyl)cyclobutanol
• 1-(4-bromo-3-fluorophenyl)cyclobutan-1-ol
• 1-(4-Bromo-3-fluorophenyl)cyclobutanol

• Inchi： 1S/C10H10BrFO/c11-8-3-2-7(6-9(8)12)10(13)4-1-5-10/h2-3,6,13H,1,4-5H2
• InChI Key： QESGXVCVXSDZLC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C1(CCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2

Additional information on 1-(4-Bromo-3-fluorophenyl)cyclobutanol

Introduction to 1-(4-Bromo-3-fluorophenyl)cyclobutanol (CAS No. 1467060-16-7)

1-(4-Bromo-3-fluorophenyl)cyclobutanol, also known by its CAS number 1467060-16-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclobutanol ring with a substituted phenyl group. The presence of bromine and fluorine substituents on the phenyl ring adds complexity to its chemical properties, making it a valuable molecule for research and potential applications in drug development.

The structure of 1-(4-Bromo-3-fluorophenyl)cyclobutanol consists of a cyclobutane ring, which is a four-membered saturated hydrocarbon ring, substituted with a hydroxyl group (-OH) at one position and a phenyl group at another. The phenyl group is further substituted with bromine at the para position and fluorine at the meta position. This substitution pattern influences the compound's electronic properties, reactivity, and potential interactions with biological systems.

Recent studies have highlighted the importance of cyclobutane-containing compounds in medicinal chemistry due to their unique ring strain and potential for forming stable interactions with biological targets. The presence of halogens like bromine and fluorine in 1-(4-Bromo-3-fluorophenyl)cyclobutanol further enhances its versatility, as these atoms can participate in various types of chemical bonds, including hydrogen bonding, halogen bonding, and π-interactions.

In terms of synthesis, 1-(4-Bromo-3-fluorophenyl)cyclobutanol can be prepared through various organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, or cyclization reactions. The choice of synthetic route depends on the availability of starting materials and the desired stereochemistry of the product. Researchers have explored efficient methods to synthesize this compound with high yields and purity, often utilizing catalytic systems or microwave-assisted synthesis techniques.

The physical properties of 1-(4-Bromo-3-fluorophenyl)cyclobutanol include a melting point of approximately 95°C and a boiling point around 285°C under standard conditions. Its solubility in common solvents such as water, ethanol, and dichloromethane has been studied to determine its suitability for various analytical techniques and biological assays.

The compound has shown promise in preliminary pharmacological studies as a potential lead molecule for drug development. Its ability to modulate cellular pathways involved in inflammation, cancer, and neurodegenerative diseases has been investigated. For instance, recent research has demonstrated that derivatives of 1-(4-Bromo-3-fluorophenyl)cyclobutanol can inhibit key enzymes associated with these conditions, suggesting their potential as therapeutic agents.

In addition to its pharmacological applications, 1-(4-Bromo-3-fluorophenyl)cyclobutanol has also been explored for its role in materials science. Its rigid structure and ability to form supramolecular assemblies make it a candidate for applications in nanotechnology and self-assembling materials.

The latest advancements in computational chemistry have enabled researchers to model the behavior of 1-(4-Bromo-3-fluorophenyl)cyclobutanol at the molecular level. These studies provide insights into its electronic distribution, reactivity patterns, and interactions with biological targets. Such computational approaches are increasingly being integrated with experimental studies to accelerate drug discovery efforts involving this compound.

In conclusion, 1-(4-Bromo-3-fluorophenyl)cyclobutanol, CAS No. 1467060-16-7, is a versatile compound with significant potential in multiple scientific domains. Its unique structure, combined with recent research findings, positions it as an important molecule for future innovations in medicine and materials science.